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Compound of Interest

Compound Name: 2-(4-Methylphenyl)morpholine

Cat. No.: B1352103 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 2-(4-Methylphenyl)morpholine (CAS No. 739328-82-6). Due to the limited

availability of detailed experimental data for this specific compound in publicly accessible

literature, this guide also includes, for comparative purposes, detailed information on the

closely related isomer, 3-methyl-2-(4-methylphenyl)morpholine, also known as 4-

Methylphenmetrazine.

Introduction to 2-(4-Methylphenyl)morpholine
2-(4-Methylphenyl)morpholine is a substituted morpholine derivative. The morpholine ring is

a common scaffold in medicinal chemistry, known to impart favorable properties such as

improved solubility and metabolic stability to drug candidates.[1] Substituted

phenylmorpholines are a class of compounds that have been investigated for their potential

biological activities. 2-(4-Methylphenyl)morpholine is a versatile building block in organic

synthesis, particularly in the development of pharmaceuticals and agrochemicals.[2] It is noted

for its stability and reactivity, which are attributed to the morpholine ring.[2]
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The available quantitative data for 2-(4-Methylphenyl)morpholine is summarized in the table

below.

Property Value Reference

CAS Number 739328-82-6 [2]

Molecular Formula C₁₁H₁₅NO [2]

Molecular Weight 177.25 g/mol [2]

Appearance White solid [2]

Melting Point 60-64 °C [2]

Purity ≥ 95% (by NMR) [2]

Solubility Soluble in organic solvents [2]

Synthesis of Substituted Morpholines
A specific experimental protocol for the synthesis of 2-(4-Methylphenyl)morpholine is not

readily available in the reviewed literature. However, general methods for the synthesis of 2-

aryl morpholines have been reported. One common approach involves the cyclization of an

appropriate amino alcohol precursor.

Below is a generalized workflow for the synthesis of 2-aryl morpholines.
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General Synthetic Workflow for 2-Aryl Morpholines

Aryl Halide/Ketone
+ Amino Alcohol Precursor

Coupling/Condensation Reaction

Cyclization

Purification
(e.g., Chromatography, Recrystallization)

2-Aryl Morpholine
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Synthesis of 3-methyl-2-(4-methylphenyl)morpholine

4-methylpropiophenone

Bromination
(Br2, CH2Cl2)

2-bromo-1-(4-methylphenyl)propan-1-one

Amination
(Ethanolamine, DIPEA)

Amino alcohol intermediate

Reduction & Cyclization
(NaBH4, H2SO4)

3-methyl-2-(4-methylphenyl)morpholine
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General Biological Applications of Morpholine Derivatives

Morpholine Scaffold

Anticancer Agents Anti-inflammatory Drugs Antimicrobial Agents CNS-Active Compounds Agrochemicals
(Herbicides, Fungicides)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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